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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612 Get Quote

Technical Support Center: 3-
Methoxypropylamine (MOPA)
This guide provides essential safety information, handling procedures, and troubleshooting for

researchers, scientists, and drug development professionals working with 3-
Methoxypropylamine (MOPA).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Methoxypropylamine?

A1: 3-Methoxypropylamine (MOPA) is a flammable liquid and vapor that is also highly

corrosive.[1][2][3] It can cause severe skin burns and serious eye damage.[1][2][3] Additionally,

it is harmful if swallowed and may cause an allergic skin reaction.[1][2] Inhalation of vapors or

mists can lead to chemical burns in the respiratory tract.[4]

Q2: What are the immediate first aid measures in case of exposure?

A2: Due to its corrosive nature, immediate action is critical.

Eye Contact: Immediately flush the eyes with running water for at least 15-30 minutes,

keeping the eyelids open.[4] Seek immediate medical attention, preferably from an

ophthalmologist.[4]
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Skin Contact: Remove all contaminated clothing, including shoes and jewelry, preferably

under a safety shower.[4] Wash the affected skin area with plenty of soap and water for 15 to

30 minutes.[4] Get medical aid immediately.

Inhalation: Move the individual to fresh air immediately.[4] If breathing is difficult, qualified

personnel may administer oxygen.[4] If breathing has stopped, provide artificial respiration.

[4] Seek immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting.[2][3] If the person is conscious, have them drink several

glasses of water or milk.[4] Never give anything by mouth to an unconscious person.[2] Call

a physician or Poison Control Center immediately.[2]

Q3: What personal protective equipment (PPE) is required when handling MOPA?

A3: A comprehensive PPE setup is mandatory when working with MOPA.

Eye and Face Protection: Wear chemical splash goggles and a face shield.

Skin Protection: Wear appropriate protective gloves and chemical-resistant clothing to

prevent any skin exposure.[2] A complete suit and rubber boots are recommended.[6][7]

Respiratory Protection: Use in a well-ventilated area, preferably with local exhaust

ventilation.[1] If ventilation is inadequate or for spill response, a NIOSH-certified organic

vapor respirator or a full-facepiece airline respirator in positive pressure mode should be

used.

Q4: How should I properly store 3-Methoxypropylamine?

A4: MOPA should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[1][2] Keep containers tightly closed.[1][2][3] It should be stored locked up and

segregated from incompatible materials such as acids, acid-forming substances, and

isocyanates.[1] Suitable container materials include carbon steel, stainless steel, aluminum,

high-density polyethylene (HDPE), and glass.[1][7] Avoid contact with copper, zinc, lead, and

their alloys.[7]
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Issue Possible Cause Recommended Action

Visible discoloration of the

product (yellowing)

Prolonged storage in carbon

steel containers or contact with

incompatible metals (copper,

zinc, lead).[7] The substance is

also air-sensitive.[8]

For color-sensitive

applications, consider

transferring to a stainless steel

or aluminum container.[7] To

prevent air exposure, consider

blanketing the storage

container with dry nitrogen.[7]

Ammonia-like or "fishy" odor

detected in the lab

A leak or spill from a container.

MOPA has a characteristic

amine-like odor.[1][9]

Immediately evacuate the area

if the spill is large. Ensure

proper ventilation. Wearing full

PPE, contain the spill with an

inert absorbent material like

vermiculite or sand.[4] Prevent

the spill from entering drains.

[2][3]

Skin irritation or rash after

handling

Possible allergic skin reaction

(sensitization) or inadequate

PPE.[1]

Seek medical advice. Review

handling procedures and

ensure appropriate gloves and

protective clothing are always

worn. Discard any

contaminated leather items like

shoes or belts.[4]

Quantitative Data Summary
Property Value Reference

Boiling Point 118.3 °C [1][2]

Melting Point -71 °C [1]

Flash Point 24 °C (closed cup) [1]

pH 11.5 (100 g/L at 20 °C) [1][9]

Autoignition Temperature 320 °C [10]
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Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure the work area is well-ventilated, and an emergency

eyewash station and safety shower are readily accessible.

Personal Protective Equipment: Don all required PPE, including chemical splash goggles, a

face shield, impervious gloves, and protective clothing.[2]

Dispensing: Ground and bond containers when transferring the material to prevent static

discharge.[4] Use non-sparking tools.[2]

Procedure: Always add MOPA to water, never the other way around, to avoid a violent

reaction.[4]

Post-Handling: Wash hands and face thoroughly after handling and before breaks.[1]

Launder contaminated clothing separately before reuse.[4]

Spill Cleanup Protocol:

Evacuation and Ventilation: Evacuate non-essential personnel and ensure the area is well-

ventilated. Remove all sources of ignition.[2]

Containment: Wearing full PPE, contain the spill using inert absorbent material (e.g.,

vermiculite, sand, or earth).[4]

Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[2]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste according to local, state, and federal regulations.
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Safe Handling and Storage Workflow for 3-Methoxypropylamine

Preparation

Handling & Experiment

Storage & Waste

Emergency Response

Assess Risks & Review SDS

Verify Ventilation & Emergency Equipment

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Apron)

Ground and Bond Containers

Proceed to Handling

Use Non-Sparking Tools

Dispense MOPA in Ventilated Area

Perform Experiment

Tightly Seal Container

End of Experiment

Dispose of Waste Properly

Store in Cool, Dry, Ventilated Area

Segregate from Incompatibles
(Acids, Oxidizers)

For Next Use

Spill or Exposure Occurs

Follow First Aid Procedures Initiate Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Methoxypropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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